Eburnan-type alkaloids
Eburnan-type alkaloids are a class of natural products isolated from various species of the genera Euclea and Eucleopsis, commonly found in West Africa. These alkaloids are characterized by their distinctive 8-membered and/or 9-membered ring structures, often featuring multiple oxygen atoms such as hydroxyl groups and carbonyl groups. They exhibit a wide range of biological activities including antitumor, anti-inflammatory, and antioxidant properties, making them important targets for drug development. The structural complexity and unique pharmacological profiles of eburnan-type alkaloids have attracted significant interest in the scientific community. Extensive studies are ongoing to explore their potential applications in medical research and therapeutic interventions.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Vinpocetine Carboxylic Acid (Apovincaminic Acid) | 27773-65-5 | C20H24N2O2 |
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(15S,19S)-3,4,5,6-Tetradeuterio-15-ethyl-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18),16-pentaene-17-carboxylic acid | 1329624-60-3 | C20H22N2O2 |
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(-)-Dihydroapovincaminic Acid Ethyl Ester | 57327-92-1 | C22H28N2O2 |
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Vinpocetine | 42971-09-5 | C22H26N2O2 |
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Vinburnine | 4880-88-0 | C19H22N2O |
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Vincamine | 1617-90-9 | C21H26N2O3 |
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(3S,14S,16R)-Vincamine | 83508-82-1 | C21H26N2O3 |
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Epivincamine | 6835-99-0 | C21H26N2O3 |
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(3R,14S,16R)-Vincamine | 38990-17-9 | C21H26N2O3 |
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17,18-Dehydrovincamine | 32790-09-3 | C21H24N2O3 |
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9. Back matter
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